Cas no 53762-86-0 (2-Cycloheptene-1,4-diol, (1R,4S)-rel-)

2-Cycloheptene-1,4-diol, (1R,4S)-rel- structure
53762-86-0 structure
Product Name:2-Cycloheptene-1,4-diol, (1R,4S)-rel-
CAS No:53762-86-0
MF:C7H12O2
MW:128.168982505798
CID:356421
Update Time:2024-01-28

2-Cycloheptene-1,4-diol, (1R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2-Cycloheptene-1,4-diol, (1R,4S)-rel-
    • Inchi: 1S/C7H12O2/c8-6-2-1-3-7(9)5-4-6/h4-9H,1-3H2/t6-,7+
    • InChI Key: OZVTVPKHYXDHTG-KNVOCYPGSA-N
    • SMILES: [C@@H]1(O)CCC[C@H](O)C=C1

Experimental Properties

  • Density: 1.149±0.06 g/cm3(Predicted)
  • Melting Point: 96-98 °C
  • Boiling Point: 258.5±40.0 °C(Predicted)
  • pka: 14.26±0.40(Predicted)
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